Cas no 77375-20-3 (Carbamodithioic acid,dodecyl ester)

• Product Name: Carbamodithioic acid,dodecyl ester
• CAS No: 77375-20-3
• MF: C₁₃H₂₇NS₂
• MW: 261.490181207657
• CID: 577808
• PubChem ID: 3726893
• Update Time: 2025-04-19

Carbamodithioic acid,dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,dodecyl ester
• dodecyl carbamodithioate
• NSC31210
• dodecyl dithiocarbamate
• NSC-31210
• DTXSID30395592
• NSC 31210
• 77375-20-3

• Inchi： 1S/C13H27NS2/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15/h2-12H2,1H3,(H2,14,15)
• InChI Key： OFFDBKDOQPHOJJ-UHFFFAOYSA-N
• SMILES： S(C(N)=S)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 261.15871
• Monoisotopic Mass: 261.15849221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 26.02